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Compound of Interest

Compound Name: Dihydrolinalool

CAS No.: 2270-57-7

Cat. No.: B15598387

Get Quote

A procedural guide for the responsible management of dihydrolinalool waste, ensuring the

safety of laboratory personnel and environmental integrity.

For researchers and scientists, the proper disposal of chemical waste is a critical component of

laboratory safety and environmental stewardship. Dihydrolinalool, a combustible liquid

commonly used in fragrance and flavor applications, requires knowledgeable handling from

acquisition to disposal. This guide provides a direct, procedural framework for its safe

disposition in a professional laboratory environment.

Immediate Safety Protocols & Chemical Properties
Before handling dihydrolinalool, it is essential to be aware of its properties and associated

safety requirements. While some classifications designate it as a non-hazardous mixture, other

sources indicate it may cause mild skin and eye irritation.[1][2] Given its combustible nature, it

is crucial to handle it away from heat, sparks, and open flames.[2][3]

Always wear the appropriate Personal Protective Equipment (PPE) when handling

dihydrolinalool, including:
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Safety glasses or goggles

Chemical-resistant nitrile gloves[4]

A long-sleeved laboratory coat[4]

Work should be conducted in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation of vapors.[1]

Quantitative Data Summary
For quick reference, the key physical and chemical properties of dihydrolinalool are

summarized in the table below.

Property Value

Chemical Formula C₁₀H₂₀O

CAS Number 18479-51-1[2]

Appearance Colorless clear liquid[2]

Boiling Point 191-193 °C at 760 mm Hg

Flash Point 81.1 °C (178.0 °F) Closed Cup[2]

Classification Combustible Liquid[2]

Water Solubility Low; Insoluble[2]

Solubility Soluble in alcohol[2]

Step-by-Step Disposal Protocol
The disposal of dihydrolinalool must be treated as hazardous chemical waste in accordance

with all local, state, and federal regulations.[2][5]

Step 1: Waste Collection

Container: Collect dihydrolinalool waste in a designated, chemically compatible container.

[6] Glass bottles or plastic containers are recommended; metal containers should be
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avoided.[7] The container must have a secure, tightly fitting screw cap.[8]

Labeling: Clearly label the waste container with "Hazardous Waste," "Dihydrolinalool," and

"Flammable/Combustible." List all constituents and their approximate percentages.[7]

Segregation: Do not mix dihydrolinalool with incompatible waste streams. Specifically, keep

it separate from oxidizers, acids, and bases.[8]

Step 2: Temporary Storage

Location: Store the sealed waste container in a designated satellite accumulation area, such

as a ventilated cabinet designed for flammable liquids.[8]

Conditions: The storage area must be cool, away from sources of ignition, and equipped with

secondary containment to manage potential leaks.[5] Containers should be kept closed at all

times except when waste is being added.[7]

Step 3: Professional Disposal

Contact EHS: Arrange for disposal through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal company.[1][9] These services

are equipped to handle transportation and disposal in compliance with regulatory standards.

[9]

Step 4: Prohibited Actions

No Drain Disposal: NEVER pour dihydrolinalool down the sink or into any drains.[2] Its low

water solubility and potential environmental hazards prohibit aqueous disposal.

No Trash Disposal: Do not dispose of liquid dihydrolinalool or its containers in the regular

solid waste trash.[4]

Emergency Procedures: Spill Management
In the event of a dihydrolinalool spill, follow these steps immediately:

Eliminate Ignition Sources: Immediately remove any heat sources, sparks, or open flames

from the area.[2]
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Ensure Ventilation: Maximize ventilation in the spill area, preferably within a fume hood.[1]

Contain the Spill: Use an inert absorbent material such as sand, dry clay, or vermiculite to

dike and absorb the spilled liquid.[2] Do not use combustible materials like paper towels for

large spills.

Collect Waste: Carefully scoop the absorbed material into a sealable, labeled container for

hazardous waste disposal.[2]

Decontaminate: Clean the spill area thoroughly with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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